Cas no 546142-08-9 (3-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)benzonitrile)

3-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)benzonitrile structure
546142-08-9 structure
Product Name:3-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)benzonitrile
CAS No:546142-08-9
MF:C16H18BN3O2
MW:295.144023418427
MDL:MFCD18383288
CID:2092632
PubChem ID:68841060
Update Time:2025-04-21

3-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)benzonitrile
    • BS-28914
    • MFCD18383288
    • DB-261683
    • 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazol-1-yl]benzonitrile
    • CS1920
    • (1-(3-Cyanophenyl)-1H-pyrazol-4-yl)boronic acid pinacol ester
    • APMKAYJGHHCBBR-UHFFFAOYSA-N
    • WWA14208
    • AKOS024463343
    • CS-0175698
    • 1-(3-Cyanophenyl)-1H-pyrazole-4-boronic Acid Pinacol Ester
    • SCHEMBL3923634
    • 546142-08-9
    • 3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-pyrazol-1-yl]benzonitrile
    • MDL： MFCD18383288
    • Inchi： 1S/C16H18BN3O2/c1-15(2)16(3,4)22-17(21-15)13-10-19-20(11-13)14-7-5-6-12(8-14)9-18/h5-8,10-11H,1-4H3
    • InChI Key： APMKAYJGHHCBBR-UHFFFAOYSA-N
    • SMILES： O1B(C2C=NN(C3C=CC=C(C#N)C=3)C=2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 295.1492070g/mol
  • Monoisotopic Mass: 295.1492070g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 457
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.1Ų

3-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y0989021-5g
3-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)benzonitrile
 546142-08-9 95%
5g
 $1600 2024-08-02
Chemenu
CM134505-1g
3-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)benzonitrile
 546142-08-9 95%
1g
 $849 2023-01-19
abcr
AB452555-250 mg
(1-(3-Cyanophenyl)-1H-pyrazol-4-yl)boronic acid pinacol ester, 95%; .
 546142-08-9 95%
250mg
 €455.10 2023-04-22
abcr
AB452555-1 g
(1-(3-Cyanophenyl)-1H-pyrazol-4-yl)boronic acid pinacol ester, 95%; .
 546142-08-9 95%
1g
 €1,073.90 2023-04-22
Alichem
A049005054-250mg
3-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)benzonitrile
 546142-08-9 95%
250mg
 $264.87 2023-09-01
Alichem
A049005054-1g
3-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)benzonitrile
 546142-08-9 95%
1g
 $501.84 2023-09-01
abcr
AB452555-250mg
(1-(3-Cyanophenyl)-1H-pyrazol-4-yl)boronic acid pinacol ester, 95%; .
 546142-08-9 95%
250mg
 €455.10 2025-04-18
abcr
AB452555-1g
(1-(3-Cyanophenyl)-1H-pyrazol-4-yl)boronic acid pinacol ester, 95%; .
 546142-08-9 95%
1g
 €1073.90 2025-04-18
A2B Chem LLC
AG63907-250mg
3-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-pyrazol-1-yl)benzonitrile
 546142-08-9 95%
250mg
 $274.00 2024-04-19
A2B Chem LLC
AG63907-1g
3-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-pyrazol-1-yl)benzonitrile
 546142-08-9 95%
1g
 $670.00 2024-04-19

3-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)benzonitrile Related Literature

546142-08-9 (3-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazol-1-yl)benzonitrile) Related Products

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